Cas no 1291488-54-4 (3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone)

• Product Name: 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone
• CAS No: 1291488-54-4
• MF: C₁₆H₁₃F₃N₂O
• MW: 306.28
• CID: 4916200
• Update Time: 2025-08-05

3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone

• Inchi： 1S/C16H13F3N2O/c17-16(18,19)11-8-6-10(7-9-11)14-13(20)15(22)21(14)12-4-2-1-3-5-12/h1-9,13-14H,20H2
• InChI Key： WEWPEWXTXJDILC-UHFFFAOYSA-N
• SMILES： C1(C=CC(C2N(C3=CC=CC=C3)C(C2N)=O)=CC=1)C(F)(F)F

Additional information on 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone

3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone: A Comprehensive Overview

3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone, with the CAS number 1291488-54-4, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of azetidinones, which are four-membered lactams with unique structural and functional properties. The presence of an amino group (-NH2) at position 3, a phenyl group at position 1, and a trifluoromethyl-substituted phenyl group at position 4 makes this compound highly versatile and potentially useful in various applications.

The structure of 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone is characterized by its azetidinone ring, which is a four-membered ring containing one oxygen atom in the form of a lactam. The amino group at position 3 introduces nucleophilic properties, while the phenyl groups at positions 1 and 4 contribute to aromaticity and potential for further substitution or functionalization. The trifluoromethyl group (-CF3) attached to one of the phenyl rings adds electron-withdrawing effects, which can influence the reactivity and stability of the compound.

Recent studies have highlighted the potential of azetidinones as building blocks in medicinal chemistry. The unique combination of functional groups in 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone makes it an attractive candidate for exploring its role in drug design. For instance, the amino group can serve as a site for further modification, such as coupling with other bioactive molecules or forming bioisosteres. The trifluoromethyl group, on the other hand, is known to enhance pharmacokinetic properties such as lipophilicity and metabolic stability.

In terms of synthesis, 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone can be prepared through various routes, including cyclocondensation reactions or ring-closing strategies. Researchers have explored methods involving amino acids or related precursors to construct azetidinones with specific substituents. These synthetic approaches often involve multi-step reactions with careful control over stereochemistry and regioselectivity.

The application of 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone extends beyond traditional organic synthesis. Its structural features make it a promising candidate for exploring its biological activity. Recent studies have investigated its potential as an inhibitor of certain enzymes or as a modulator of cellular pathways. For example, the compound has shown activity against specific kinases, making it a lead molecule for further optimization in anticancer drug development.

In addition to its biological applications, 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2-azetidinone has been studied for its role in materials science. The azetidinone ring's rigidity and ability to form hydrogen bonds make it suitable for designing supramolecular assemblies or functional materials. Researchers have explored its use in self-assembled monolayers or as a component in polymer networks.

The latest research on this compound has also focused on its photophysical properties. The combination of aromatic rings and electron-withdrawing groups allows for interesting fluorescence behavior, which could be exploited in sensing applications or as imaging agents in biomedical research.

In conclusion, 3-Amino-1-phenyl-4-[4-(trifluoromethyl)phenyl]-2 azetidinone, with CAS number 129148855, is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure provides ample opportunities for further exploration in drug discovery, materials science, and beyond. As research continues to uncover its potential, this compound stands out as a valuable tool for advancing scientific innovation.